Cas no 2624296-98-4 (1H-Indazole-3-carboxylic acid, 4,5,6,7-tetrahydro-7-oxo-1-(2-pyrazinyl)-, ethyl ester)

• Product Name: 1H-Indazole-3-carboxylic acid, 4,5,6,7-tetrahydro-7-oxo-1-(2-pyrazinyl)-, ethyl ester
• CAS No: 2624296-98-4
• MF: C₁₄H₁₄N₄O₃
• MW: 286.285962581635
• CID: 5165364
• Update Time: 2026-03-04

1H-Indazole-3-carboxylic acid, 4,5,6,7-tetrahydro-7-oxo-1-(2-pyrazinyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-3-carboxylic acid, 4,5,6,7-tetrahydro-7-oxo-1-(2-pyrazinyl)-, ethyl ester

• Inchi： 1S/C14H14N4O3/c1-2-21-14(20)12-9-4-3-5-10(19)13(9)18(17-12)11-8-15-6-7-16-11/h6-8H,2-5H2,1H3
• InChI Key： RLOMQOWKVRGTKB-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CN=C2)C2=C(CCCC2=O)C(C(OCC)=O)=N1

Additional information on 1H-Indazole-3-carboxylic acid, 4,5,6,7-tetrahydro-7-oxo-1-(2-pyrazinyl)-, ethyl ester

1H-Indazole-3-carboxylic Acid Ethyl Ester: A Comprehensive Overview

The compound with CAS No. 2624296-98-4, known as 1H-Indazole-3-carboxylic acid, 4,5,6,7-tetrahydro-7-oxo-1-(2-pyrazinyl)-, ethyl ester, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines an indazole ring system with a pyrazine moiety and an ethyl ester group. The indazole ring is a bicyclic structure consisting of a benzene ring fused to an imidazole ring, while the pyrazine group introduces additional aromaticity and potential for hydrogen bonding. The ethyl ester group further enhances the compound's solubility and bioavailability.

Recent studies have highlighted the potential of 1H-indazole derivatives in drug discovery. For instance, researchers have explored the antimicrobial properties of this compound class, demonstrating promising activity against various bacterial and fungal strains. Additionally, the pyrazine moiety has been shown to enhance the compound's ability to interact with biological targets, making it a valuable scaffold for designing new therapeutic agents.

The synthesis of 1H-indazole-3-carboxylic acid ethyl ester involves a multi-step process that typically begins with the preparation of the indazole core. This is followed by the introduction of the pyrazine group through a coupling reaction and finally the formation of the ethyl ester via esterification. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

In terms of applications, this compound has shown potential in several areas. Its biological activity has been investigated in preclinical models, where it demonstrated efficacy in modulating key cellular pathways involved in inflammation and oxidative stress. Furthermore, its photophysical properties make it a candidate for use in optoelectronic materials and sensors.

One of the most exciting developments involving this compound is its role in drug delivery systems. Researchers have explored its ability to act as a carrier for poorly soluble drugs, enhancing their bioavailability and reducing side effects. This has opened new avenues for its application in personalized medicine and targeted therapies.

In conclusion, 1H-indazole-3-carboxylic acid ethyl ester represents a versatile and promising molecule with applications spanning drug discovery, materials science, and biotechnology. Its unique structure and functional groups make it an attractive target for further research and development. As new studies continue to uncover its potential, this compound is poised to play a significant role in advancing modern medicine and technology.